Cas no 2227757-43-7 ((1R)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol)

• Product Name: (1R)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol
• CAS No: 2227757-43-7
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• CID: 5975164
• PubChem ID: 165968311
• Update Time: 2025-06-11

(1R)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol
• EN300-2003433
• 2227757-43-7

• Inchi： 1S/C10H14ClNO3/c1-14-8-4-3-6(7(13)5-12)9(11)10(8)15-2/h3-4,7,13H,5,12H2,1-2H3/t7-/m0/s1
• InChI Key： JPNPWNFHHCRTCM-ZETCQYMHSA-N
• SMILES： ClC1C(=C(C=CC=1[C@H](CN)O)OC)OC

Computed Properties

• Exact Mass: 231.0662210g/mol
• Monoisotopic Mass: 231.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.7Ų

Additional information on (1R)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol

Recent Advances in the Study of (1R)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol (CAS: 2227757-43-7)

The compound (1R)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol (CAS: 2227757-43-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral β-amino alcohol derivative exhibits structural features that make it a promising candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and cardiovascular diseases. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and structure-activity relationships (SAR).

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's ability to modulate adrenergic receptors, which are critical targets for hypertension and heart failure treatments. The study demonstrated that (1R)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol acts as a selective α2-adrenergic receptor agonist with minimal off-target effects. The enantiomeric purity of the compound was found to be crucial for its biological activity, with the (1R)-configuration showing superior binding affinity compared to its (1S)-counterpart.

Another significant advancement was reported in ACS Chemical Neuroscience, where the compound's neuroprotective effects were explored. The research team synthesized a series of derivatives and evaluated their ability to cross the blood-brain barrier (BBB) and protect neuronal cells from oxidative stress. The parent compound (CAS: 2227757-43-7) showed remarkable BBB permeability and significantly reduced reactive oxygen species (ROS) levels in vitro, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic chemistry perspective, recent work published in Organic Letters has developed a more efficient asymmetric synthesis route for (1R)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol. The new methodology employs a chiral auxiliary-mediated reduction of the corresponding ketone precursor, achieving >99% enantiomeric excess (ee) and significantly higher yields (85-90%) compared to previous methods. This breakthrough is expected to facilitate larger-scale production for preclinical studies.

Pharmacokinetic studies conducted in 2024 have provided valuable insights into the compound's metabolic stability and tissue distribution. The presence of the chloro and dimethoxy substituents appears to confer resistance to first-pass metabolism, resulting in favorable oral bioavailability (∼65% in rodent models). These findings, combined with the compound's demonstrated safety profile in acute toxicity studies, position it as a strong candidate for further development as a clinical therapeutic agent.

Looking forward, several research groups have initiated programs to explore the compound's potential in combination therapies and as a scaffold for developing novel analogs with improved pharmacological properties. The unique structural features of (1R)-2-amino-1-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol, particularly its ability to simultaneously engage multiple biological targets while maintaining selectivity, make it an exciting subject for ongoing and future research in medicinal chemistry and drug discovery.